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Compound of Interest

Compound Name: Boc-L-6-hydroxynorleucine

Cat. No.: B558258

Essential Safety and Handling Guide for Boc-L-
6-Hydroxynorleucine

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and
disposal of Boc-L-6-hydroxynorleucine. Adherence to these protocols is vital for ensuring a
safe laboratory environment and maintaining the integrity of your research.

Personal Protective Equipment (PPE)

While Boc-L-6-hydroxynorleucine is not classified as a hazardous substance, it is prudent to
handle it with care, as with any chemical, to avoid unnecessary exposure. The following
personal protective equipment is recommended:
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Protection Type Specification Purpose
Safety glasses with side- Protects against airborne
Eye Protection shields or chemical safety particles and accidental
goggles. splashes.
) Chemical-resistant gloves Prevents direct skin contact
Hand Protection o ) )
(e.g., nitrile rubber). with the chemical.
) ] Laboratory coat and long- Minimizes the risk of skin
Skin and Body Protection )
sleeved clothing. exposure.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with a
particulate filter (e.g., N95) is o ) )
_ Avoids inhalation of airborne

recommended when handling dust

ust.
the powder outside of a fume
hood or in areas with

inadequate ventilation.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Boc-L-6-

hydroxynorleucine for easy reference.

Property

Value

Physical State

White crystalline powder.[1]

Molecular Formula

C11H21NOs[1][2]

Molecular Weight

247.29 g/mol [2]

Melting Point

108-119 °C[1]

Storage Temperature

0-8 °C[1]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for the safe handling of Boc-L-6-hydroxynorleucine.
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. Preparation and Weighing:

Designate a Work Area: Before handling, designate a specific, clean, and uncluttered work
area, preferably within a chemical fume hood or a powder weighing station to minimize dust
dispersal.

Don PPE: Put on all required PPE in the correct order: lab coat, safety glasses or goggles,
and then gloves. If respiratory protection is needed, ensure it is properly fitted.

Weighing:
o Place a clean weigh boat or creased weighing paper on an analytical balance.
o Tare the balance to zero.

o Carefully transfer the desired amount of Boc-L-6-hydroxynorleucine from the stock
container to the weigh boat using a clean spatula. Avoid pouring directly from the bottle to
prevent spills.

o Close the stock container immediately after dispensing to prevent contamination and
accidental spillage.

. Transfer and Use:

To transfer the weighed powder to a reaction vessel, gently fold the weigh boat or weighing
paper to create a funnel.

Carefully guide the powder into the vessel. A powder funnel can be used for narrow-mouthed
containers.

If dissolving the compound, add the solvent slowly to the vessel to avoid splashing.
. Spills and First Aid:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed container for disposal. Clean the spill area with a damp cloth.
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o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids. If irritation persists, seek medical attention.

o Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,
get medical advice.

« Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.

Disposal Plan

o Waste Collection: Collect all waste material, including empty containers, contaminated PPE,
and spilled material, in a designated and clearly labeled hazardous waste container.

» Disposal Regulations: Dispose of the chemical waste in accordance with all applicable
federal, state, and local environmental regulations. Contact your institution's environmental
health and safety (EHS) office for specific guidance on chemical waste disposal.

Diagram: Boc-L-6-hydroxynorleucine Handling and Disposal Workflow

( (Personal Exposure) (Minor SpiID

( )

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Boc-L-6-hydroxynorleucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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